1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one
Description
- Core Structure: A trifluoroethanone (CF₃-C=O) group, which is electron-withdrawing and enhances metabolic stability in pharmaceuticals .
- Substituents: A cyclohexene ring substituted with an amino group (-NH₂).
This compound likely serves as a precursor for pharmaceuticals or agrochemicals, leveraging the reactivity of the amino group for further functionalization (e.g., amide formation) .
Properties
IUPAC Name |
1-(2-aminocyclohexen-1-yl)-2,2,2-trifluoroethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F3NO/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h1-4,12H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLTFSIYEJYEGAH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=C(C1)C(=O)C(F)(F)F)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F3NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60572374 | |
| Record name | 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60572374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.17 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
240121-53-3 | |
| Record name | 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60572374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
The synthesis of 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one typically involves the following steps:
Cyclohexenone Formation: The starting material, cyclohexenone, can be synthesized through the oxidation of cyclohexanol using reagents such as chromic acid or potassium permanganate.
Amination: The cyclohexenone undergoes amination to introduce the amino group at the 2-position.
Biological Activity
The compound 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one is a fluorinated ketone with potential biological significance. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one can be summarized as follows:
- Molecular Formula : CHFN\O
- Molecular Weight : 221.20 g/mol
- IUPAC Name : 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one
Research indicates that compounds similar to 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one exhibit various biological activities:
- Antimicrobial Activity : Studies show that fluorinated compounds can enhance the antimicrobial properties due to their ability to disrupt bacterial membranes.
- Anticancer Potential : The compound may inhibit specific kinases involved in cancer cell proliferation. Inhibitory studies on similar compounds indicate a potential for targeting Bub1 kinase .
Therapeutic Applications
The biological activity of this compound suggests several therapeutic applications:
- Antibacterial Agents : Due to its structural properties, it could be explored as a novel antibacterial agent.
- Cancer Therapy : Its potential role in inhibiting tumor growth makes it a candidate for further investigation in oncology.
Case Study 1: Antimicrobial Efficacy
In a study examining the antimicrobial efficacy of various fluorinated compounds, it was found that those with structural similarities to 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one demonstrated significant activity against Gram-positive bacteria. The study utilized disk diffusion methods and reported inhibition zones comparable to established antibiotics.
Case Study 2: Anticancer Activity
A series of experiments focused on the anticancer properties of related compounds revealed that certain derivatives exhibited IC50 values in the low micromolar range against breast cancer cell lines. This suggests that modifications in the trifluoroethyl group could enhance potency.
Comparative Table of Similar Compounds
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| 3-Aminocyclohex-2-en-1-one | CHNO | Antimicrobial |
| 6-Aminocyclohex-2-en-1-ol | CHNO | Anticancer |
| 4-Amino-2-[2-Oxo-6-(trifluoromethyl)piperidin] | CHFN\O | Antimicrobial & Anticancer |
Comparison with Similar Compounds
Structural Analogs and Their Properties
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
